Cas no 783352-29-4 (5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole)

• Product Name: 5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole
• CAS No: 783352-29-4
• MF: C₁₄H₁₃ClF₃NS
• MW: 319.772931814194
• CID: 6569286
• Update Time: 2025-06-09

5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole

• Inchi： 1S/C14H13ClF3NS/c1-2-3-11-12(8-15)20-13(19-11)9-4-6-10(7-5-9)14(16,17)18/h4-7H,2-3,8H2,1H3
• InChI Key： UHZKWWSFGDMQGD-UHFFFAOYSA-N
• SMILES： S1C(CCl)=C(CCC)N=C1C1=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 381.1±52.0 °C(Predicted)
• pka: 1.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole

Introduction to 5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 783352-29-4)

5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole, with the CAS number 783352-29-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a thiazole core appended with various functional groups, making it a versatile intermediate for the development of novel therapeutic agents. The presence of both chloromethyl and trifluoromethyl substituents enhances its reactivity and potential biological activity, positioning it as a valuable building block in medicinal chemistry.

The compound's structure consists of a thiazole ring, which is a sulfur-containing heterocycle known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of a chloromethyl group at the 5-position and a propyl group at the 4-position further modulates its pharmacokinetic and pharmacodynamic profiles. Additionally, the 4-(trifluoromethyl)phenyl moiety contributes to the molecule's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in thiazole derivatives as potential candidates for treating various diseases. For instance, studies have demonstrated that certain thiazole-based compounds exhibit inhibitory effects on enzymes such as kinases and cyclases, which are overexpressed in cancer cells. The chloromethyl group in 5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole can participate in nucleophilic substitution reactions, allowing for further derivatization and the creation of more complex molecules with tailored biological activities.

The trifluoromethyl group is another key feature of this compound, as it is known to enhance binding affinity and metabolic resistance. This substituent is frequently incorporated into drug molecules to improve their pharmacological properties. Research has shown that trifluoromethylated compounds often exhibit improved bioavailability and prolonged half-life in vivo. The combination of these features makes 5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole a promising candidate for further exploration in drug discovery.

The synthesis of this compound involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the desired carbon-carbon bonds efficiently.

In academic research, 5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole has been investigated for its potential role in modulating inflammatory pathways. Studies suggest that thiazole derivatives can interact with various biological targets, including cytokine receptors and transcription factors. The chloromethyl group's ability to form covalent bonds with biomolecules opens up possibilities for targeted drug delivery systems. Additionally, the presence of the trifluoromethyl group may influence the compound's interaction with enzymes by altering electronic properties and steric hindrance.

The pharmaceutical industry has shown interest in developing new therapeutic agents based on thiazole scaffolds due to their proven efficacy and safety profiles. Preclinical studies have demonstrated that certain thiazole derivatives exhibit significant therapeutic potential without severe side effects. The structural diversity offered by compounds like 5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl)phenyl]thiazole allows researchers to fine-tune their properties for specific applications.

The future prospects of this compound are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new biological activities. Innovations in computational chemistry and high-throughput screening techniques are accelerating the discovery of novel thiazole-based drugs. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, 5-(Chloromethyl)-4-propyl-2-[4-(trifluoromethyl strong>)phenyl]thiazole (CAS No. 783352-29-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting various diseases. As research continues to uncover new applications for thiazole derivatives, this compound will undoubtedly play a crucial role in advancing medical science.